1,1,6-Trimethyltetralin
1,1,6-Trimethyltetralin
1,1,6-trimethyltetralin is a member of the class of tetralins that is tetralin substituted by methyl groups at positions 1, 1 and 6 respectively. It has a role as a metabolite. It is a member of tetralins and an ortho-fused bicyclic hydrocarbon. It derives from a hydride of a tetralin.
Alpha-Ionene, also known as A-ionene, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Alpha-Ionene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-ionene is primarily located in the membrane (predicted from logP). Alpha-Ionene can be biosynthesized from tetralin. Outside of the human body, Alpha-ionene can be found in carrot and wild carrot. This makes Alpha-ionene a potential biomarker for the consumption of these food products.
Alpha-Ionene, also known as A-ionene, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Alpha-Ionene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-ionene is primarily located in the membrane (predicted from logP). Alpha-Ionene can be biosynthesized from tetralin. Outside of the human body, Alpha-ionene can be found in carrot and wild carrot. This makes Alpha-ionene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
475-03-6
VCID:
VC0108732
InChI:
InChI=1S/C13H18/c1-10-6-7-12-11(9-10)5-4-8-13(12,2)3/h6-7,9H,4-5,8H2,1-3H3
SMILES:
CC1=CC2=C(C=C1)C(CCC2)(C)C
Molecular Formula:
C13H18
Molecular Weight:
174.28 g/mol
1,1,6-Trimethyltetralin
CAS No.: 475-03-6
Reference Standards
VCID: VC0108732
Molecular Formula: C13H18
Molecular Weight: 174.28 g/mol
| CAS No. | 475-03-6 |
|---|---|
| Product Name | 1,1,6-Trimethyltetralin |
| Molecular Formula | C13H18 |
| Molecular Weight | 174.28 g/mol |
| IUPAC Name | 4,4,7-trimethyl-2,3-dihydro-1H-naphthalene |
| Standard InChI | InChI=1S/C13H18/c1-10-6-7-12-11(9-10)5-4-8-13(12,2)3/h6-7,9H,4-5,8H2,1-3H3 |
| Standard InChIKey | LTMQZVLXCLQPCT-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)C(CCC2)(C)C |
| Canonical SMILES | CC1=CC2=C(C=C1)C(CCC2)(C)C |
| Boiling Point | 240.0 °C |
| Description | 1,1,6-trimethyltetralin is a member of the class of tetralins that is tetralin substituted by methyl groups at positions 1, 1 and 6 respectively. It has a role as a metabolite. It is a member of tetralins and an ortho-fused bicyclic hydrocarbon. It derives from a hydride of a tetralin. Alpha-Ionene, also known as A-ionene, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Alpha-Ionene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-ionene is primarily located in the membrane (predicted from logP). Alpha-Ionene can be biosynthesized from tetralin. Outside of the human body, Alpha-ionene can be found in carrot and wild carrot. This makes Alpha-ionene a potential biomarker for the consumption of these food products. |
| Synonyms | 1,2,3,4-Tetrahydro-1,1,6-trimethylnaphthalene; 1,1,6-Trimethyl-1,2,3,4-tetrahydronaphthalene |
| PubChem Compound | 68057 |
| Last Modified | Nov 11 2021 |
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